Cas no 5259-20-1 ([10,13,14-trimethyl-17-(6-methylheptan-2-yl)-1,2,3,4,5,6,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl] Acetate)

[10,13,14-trimethyl-17-(6-methylheptan-2-yl)-1,2,3,4,5,6,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl] Acetate structure
5259-20-1 structure
Product Name:[10,13,14-trimethyl-17-(6-methylheptan-2-yl)-1,2,3,4,5,6,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl] Acetate
CAS No:5259-20-1
MF:C30H50O2
MW:442.716809749603
CID:937152
PubChem ID:265686
Update Time:2025-04-19

[10,13,14-trimethyl-17-(6-methylheptan-2-yl)-1,2,3,4,5,6,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl] Acetate Chemical and Physical Properties

Names and Identifiers

    • [10,13,14-trimethyl-17-(6-methylheptan-2-yl)-1,2,3,4,5,6,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-yl] Acetate
    • NSC-102012
    • NSC102012
    • DTXSID10967019
    • 14-methylcholest-7-en-3-yl acetate
    • 5259-20-1
    • Inchi: 1S/C30H50O2/c1-20(2)9-8-10-21(3)25-14-17-30(7)27-12-11-23-19-24(32-22(4)31)13-16-28(23,5)26(27)15-18-29(25,30)6/h12,20-21,23-26H,8-11,13-19H2,1-7H3
    • InChI Key: NSCDXTUACLUGIN-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1CCC2(C)C(C1)CC=C1C2CCC2(C)C(C(C)CCCC(C)C)CCC21C

Computed Properties

  • Exact Mass: 442.3813
  • Monoisotopic Mass: 442.381
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 737
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.99
  • Boiling Point: 497.3°C at 760 mmHg
  • Flash Point: 251.3°C
  • Refractive Index: 1.514
  • PSA: 26.3
  • LogP: 8.34960
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